methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate dihydrochloride

• IUPAC Name: methyl 2-[(3-aminocyclobutyl)-benzylamino]acetate;dihydrochloride
• InChI: InChI=1S/C14H20N2O2.2ClH/c1-18-14(17)10-16(13-7-12(15)8-13)9-11-5-3-2-4-6-11;;/h2-6,12-13H,7-10,15H2,1H3;2*1H
• InChI Key: LIZNVZXGORUFFK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN(CC1=CC=CC=C1)C2CC(C2)N.Cl.Cl
• Molecular Formula: C14H22Cl2N2O2
• Molecular Weight: 321.2 g/mol

Description

Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate dihydrochloride, also known as D-3-amino-3-methyl-1-cyclobutyl-2-benzylacetate hydrochloride, is an organic compound with a molecular formula of C16H24Cl2N2O2. It is a white powder that is soluble in water and is used in organic synthesis and pharmaceutical research. This compound has a wide range of applications in the fields of organic synthesis, drug development, and biochemistry.

Scientific Research Applications

Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate dihydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a ligand in metal-catalyzed reactions, and as a substrate in enzymatic reactions. It has also been used in the synthesis of peptide analogs and as a substrate for protein kinase C.

Mechanism of Action

The mechanism of action of methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate dihydrochloride is not fully understood. However, it is believed to interact with certain proteins in the cell to alter their function. It is also believed to interact with certain enzymes and receptors to affect their activity.
Biochemical and Physiological Effects
Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit certain enzymes, such as protein kinase C and phosphatidylinositol-3-kinase. It has also been shown to affect the activity of certain receptors, such as the α2A-adrenergic receptor. It has also been shown to have anti-inflammatory, anti-nociceptive, and anti-convulsant effects.

Advantages and Limitations for Lab Experiments

Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate dihydrochloride has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is commercially available. Additionally, it is a relatively stable compound, making it suitable for use in long-term experiments. One limitation is that it is a relatively large molecule, making it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for the use of methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate dihydrochloride. One potential direction is the use of this compound as a substrate for the synthesis of peptide analogs. Additionally, it could be used in the development of novel drugs or as a tool to study the mechanism of action of existing drugs. It could also be used to study the effects of various enzymes and receptors, as well as its potential anti-inflammatory, anti-nociceptive, and anti-convulsant effects. Finally, it could be used to study the interaction of this compound with other molecules in the cell.

Synthesis Methods

The synthesis of methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate dihydrochloride is achieved through a multi-step process. The first step involves the reaction of 3-amino-3-methyl-1-cyclobutyl-2-benzylacetate with hydrochloric acid to form the dihydrochloride salt. The second step involves the reaction of the dihydrochloride salt with an amine, such as methylamine, to form the desired product. The final step involves the purification of the product by recrystallization.